Cas no 2172040-41-2 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid
• CAS No: 2172040-41-2
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5894069
• PubChem ID: 165550381
• Update Time: 2025-05-18

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid
• 2172040-41-2
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}hexanoic acid
• EN300-1483985

• Inchi： 1S/C26H27N3O5S/c1-2-7-16(13-24(31)32)27-23(30)12-17-15-35-25(28-17)29-26(33)34-14-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,15-16,22H,2,7,12-14H2,1H3,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： ZYHQZEHPXFXBQM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(CC(=O)O)CCC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic Acid (CAS No. 2172040-41-2)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172040-41-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexanoic acid backbone modified with a thiazole ring and an amino group further functionalized with a fluorenylmethoxycarbonyl (Fmoc) moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluorenylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. This protective group is essential in ensuring the fidelity of peptide bond formation, which is critical in the development of peptide-based drugs. The presence of the thiazole ring in this compound adds another layer of complexity, as thiazole derivatives are well-documented for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their potential in treating infections, inflammation, and even cancer due to their ability to interact with various biological targets.

1,3-Thiazole is a heterocyclic compound that serves as a key scaffold in medicinal chemistry. Its five-membered ring contains two sulfur atoms and one nitrogen atom, which contribute to its remarkable stability and reactivity. In 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid, the thiazole ring is connected to an acetamide group, which further modulates its pharmacological properties. The acetamide moiety can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability—a crucial factor in drug development.

The hexanoic acid moiety at the end of the molecule provides a hydrophobic anchor that can influence how the compound interacts with biological membranes. This structural feature is particularly important in drug design, as it can affect both the absorption and distribution of the drug within the body. Additionally, the hexanoic acid chain can serve as a site for further chemical modifications, allowing for the creation of analogs with enhanced therapeutic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These computational studies have been instrumental in understanding how 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid interacts with biological targets such as enzymes and receptors. For instance, studies have suggested that the fluorenylmethoxycarbonyl group may facilitate interactions with specific amino acid residues in protein active sites, while the thiazole ring could engage in hydrophobic or electrostatic interactions depending on the target's environment.

The development of novel therapeutic agents often involves screening large libraries of compounds to identify those with desirable pharmacological properties. In this context, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid has emerged as a promising lead compound due to its unique structural features. Its combination of protective groups for peptide synthesis and biologically active heterocycles makes it an attractive candidate for further exploration.

One particularly exciting area of research involves using this compound as a scaffold for developing novel antimicrobial agents. The thiazole ring, known for its antimicrobial properties, has been incorporated into various drugs designed to combat resistant bacterial strains. Additionally, the fluorenylmethoxycarbonyl group can be used to derivatize peptides into more stable analogs that retain biological activity while exhibiting improved pharmacokinetic profiles.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms can predict how modifications to this molecule might affect its biological activity. For example, virtual screening techniques have been used to identify potential binding sites on target proteins where small molecules like this one could dock effectively. These predictions guide experimental efforts by prioritizing compounds most likely to succeed in vivo.

In conclusion,3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-y acetamido}hexanoic acid (CAS No. 2172040 -41 - 2) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking new treatments for various diseases—from infections to chronic conditions like cancer or neurodegenerative disorders where small molecule intervention may offer significant benefits.